Cas no 2228352-21-2 (tert-butyl N-3-amino-2-(4-fluoro-2-methoxyphenyl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(4-fluoro-2-methoxyphenyl)-2-methylpropylcarbamate
• CAS No: 2228352-21-2
• MF: C₁₆H₂₅FN₂O₃
• MW: 312.379708051682
• CID: 5762089
• PubChem ID: 165622683
• Update Time: 2025-05-26

tert-butyl N-3-amino-2-(4-fluoro-2-methoxyphenyl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1888549
• tert-butyl N-[3-amino-2-(4-fluoro-2-methoxyphenyl)-2-methylpropyl]carbamate
• 2228352-21-2
• tert-butyl N-3-amino-2-(4-fluoro-2-methoxyphenyl)-2-methylpropylcarbamate

• Inchi： 1S/C16H25FN2O3/c1-15(2,3)22-14(20)19-10-16(4,9-18)12-7-6-11(17)8-13(12)21-5/h6-8H,9-10,18H2,1-5H3,(H,19,20)
• InChI Key： JPTYOSLRPUSCEG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC)C(C)(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 312.18492083g/mol
• Monoisotopic Mass: 312.18492083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-3-amino-2-(4-fluoro-2-methoxyphenyl)-2-methylpropylcarbamate

Comprehensive Overview of tert-butyl N-3-amino-2-(4-fluoro-2-methoxyphenyl)-2-methylpropylcarbamate (CAS No. 2228352-21-2)

The compound tert-butyl N-3-amino-2-(4-fluoro-2-methoxyphenyl)-2-methylpropylcarbamate, identified by its CAS number 2228352-21-2, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a 4-fluoro-2-methoxyphenyl moiety and a tert-butyl carbamate group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this molecule due to its relevance in drug discovery and development, particularly in targeting neurological and metabolic disorders.

One of the key reasons for the growing attention toward tert-butyl N-3-amino-2-(4-fluoro-2-methoxyphenyl)-2-methylpropylcarbamate is its role as a building block for small-molecule therapeutics. The presence of both amino and carbamate functionalities allows for versatile chemical modifications, enabling the creation of derivatives with enhanced pharmacokinetic properties. This aligns with current trends in precision medicine and personalized drug design, where tailored compounds are sought to improve efficacy and reduce side effects.

In the context of green chemistry and sustainable synthesis, CAS No. 2228352-21-2 has also garnered interest. The compound's structure lends itself to efficient catalytic processes, minimizing waste and energy consumption. This is particularly relevant given the increasing regulatory pressure on the pharmaceutical industry to adopt environmentally friendly practices. Researchers are exploring novel synthetic routes to produce this compound with higher yields and lower environmental impact, addressing the demand for sustainable chemical manufacturing.

Another area of exploration for tert-butyl N-3-amino-2-(4-fluoro-2-methoxyphenyl)-2-methylpropylcarbamate is its potential application in agrochemicals. The fluoro and methoxy substituents on the aromatic ring are known to influence the biological activity of pesticides and herbicides. As the agricultural sector seeks next-generation crop protection agents, this compound could serve as a precursor for developing more effective and environmentally benign solutions.

From a computational chemistry perspective, CAS No. 2228352-21-2 is a subject of interest for molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies. These in silico approaches help predict the compound's interactions with biological targets, accelerating the drug discovery process. The integration of AI-driven drug design tools has further amplified the potential of this molecule, as researchers leverage machine learning to optimize its properties for specific applications.

The stability and storage conditions of tert-butyl N-3-amino-2-(4-fluoro-2-methoxyphenyl)-2-methylpropylcarbamate are also critical considerations for industrial applications. Proper handling and storage under controlled temperatures ensure the compound's integrity, which is essential for reproducibility in research and manufacturing. This aspect is particularly important for quality control in pharmaceutical production, where consistency is paramount.

In summary, tert-butyl N-3-amino-2-(4-fluoro-2-methoxyphenyl)-2-methylpropylcarbamate (CAS No. 2228352-21-2) represents a versatile and promising compound with broad applications in pharmaceuticals, agrochemicals, and green chemistry. Its structural complexity and functional diversity make it a valuable asset for researchers aiming to address some of the most pressing challenges in modern science. As the demand for innovative and sustainable solutions grows, this compound is poised to play a pivotal role in shaping the future of chemical research and development.